![molecular formula C12H15NO4 B6231182 tert-butyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate CAS No. 478625-47-7](/img/no-structure.png)
tert-butyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate
Description
Tert-butyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate, also known as TBOPC, is an organic compound that has been used in various scientific research applications. TBOPC is a versatile compound that has been used in the synthesis of various other compounds and has also been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology. TBOPC is a highly reactive compound and its reactivity can be manipulated through the use of various catalysts and reagents.
Scientific Research Applications
Synthesis of Complex Molecules
This compound is used in the synthesis of complex molecules. For instance, it has been used in the synthesis of tert-butyl (2′R,3R,3′R,4a′R,9a′S)-1-acetyl-5-chloro-3″-methyl-2,5″,9′-trioxo-1″-phenyl-1″,4a′,5″,9a′-tetrahydro-1′H,3′H,9′H-dispiro [indoline-3,4′-xanthene-2′,4″-pyrazole]-3′-carboxylate .
The introduction of a tert-butyl group into [1,2,4]triazino [5,6-b]indole and indolo [2,3-b]quinoxaline systems leads to a series of structurally novel compounds. These compounds have potential as drug candidates .
Targeting Tumor Malignancy
In medical research, this compound has been used in targeting the mTOR pathway in tumor malignancy .
Antibacterial Activities
Compounds derived from this chemical have been screened for their antibacterial activities against Gram-positive strains (Staphylococcus aureus and Bacillus subtilis) and Gram-negative strains (Escherichia coli and Pseudomonas aeruginosa) .
Metabolism Studies
This compound has been used in metabolism studies. For example, it has been found that the primary site of metabolism for all prodrugs in the GI tract was the ester hydrolysis that occurred likely by the action of carboxylesterase enzyme CES1 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate involves the condensation of 2-cyanomethyl-3,4-dihydro-2H-pyran with 2-aminopyridine followed by cyclization and esterification reactions.", "Starting Materials": [ "2-cyanomethyl-3,4-dihydro-2H-pyran", "2-aminopyridine", "tert-butanol", "4-nitrophenyl chloroformate", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "Step 1: Condensation of 2-cyanomethyl-3,4-dihydro-2H-pyran with 2-aminopyridine in the presence of triethylamine and dichloromethane to form 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylic acid.", "Step 2: Cyclization of the intermediate product with 4-nitrophenyl chloroformate in the presence of triethylamine and dichloromethane to form tert-butyl 4-nitrophenyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate.", "Step 3: Reduction of the nitro group to an amino group using sodium dithionite in the presence of sodium bicarbonate and diethyl ether to form tert-butyl 4-amino 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate.", "Step 4: Esterification of the intermediate product with tert-butanol in the presence of triethylamine and dichloromethane to form tert-butyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate.", "Step 5: Purification of the final product using sodium sulfate and recrystallization." ] } | |
CAS RN |
478625-47-7 |
Product Name |
tert-butyl 4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-6-carboxylate |
Molecular Formula |
C12H15NO4 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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